Cas no 870011-45-3 (2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine)

2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine structure
870011-45-3 structure
Product Name:2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine
CAS No:870011-45-3
MF:C7H10N2
MW:122.167701244354
CID:1119840
Update Time:2024-03-06

2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine
    • Ethenamine, 2-(1-methyl-1H-pyrrol-2-yl)-
    • Inchi: 1S/C7H10N2/c1-9-6-2-3-7(9)4-5-8/h2-6H,8H2,1H3
    • InChI Key: LALDQFRYJUJENM-UHFFFAOYSA-N
    • SMILES: C(N)=CC1=CC=CN1C

Experimental Properties

  • Density: 0.99±0.1 g/cm3(Predicted)
  • Boiling Point: 243.5±23.0 °C(Predicted)
  • pka: 7.88±0.70(Predicted)
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